Cas no 2228685-76-3 (3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine
• CAS No: 2228685-76-3
• MF: C₆H₄F₆N₂O
• MW: 234.099182128906
• CID: 5875409
• PubChem ID: 165633231
• Update Time: 2025-10-29

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine
• EN300-1940636
• 2228685-76-3

• Inchi： 1S/C6H4F6N2O/c7-5(8,9)4(6(10,11)12)2-1-3(13)15-14-2/h1,4H,13H2
• InChI Key： XVTLBWPQKKMXBC-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1C=C(N)ON=1)(F)F

Computed Properties

• Exact Mass: 234.02278173g/mol
• Monoisotopic Mass: 234.02278173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine

Research Briefing on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine (CAS: 2228685-76-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated heterocyclic compounds, particularly 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine (CAS: 2228685-76-3). This compound, characterized by its unique hexafluoroisopropyl (HFIP) moiety and oxazole core, has emerged as a promising scaffold in drug discovery due to its potential applications in modulating protein-protein interactions (PPIs) and enhancing metabolic stability. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's structural features, including the electron-withdrawing HFIP group, contribute to its distinct physicochemical properties, such as improved lipophilicity and bioavailability. Recent studies have explored its role as a key intermediate in the synthesis of novel kinase inhibitors and antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, showcasing its ability to enhance binding affinity and selectivity through fluorine-mediated interactions.

In addition to its pharmacological applications, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine has been investigated for its potential in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for fungicides with improved environmental persistence and reduced toxicity to non-target organisms. The compound's stability under physiological conditions further underscores its versatility in diverse applications.

Ongoing research efforts are also exploring the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its binding modes with biological targets. These studies suggest that the HFIP moiety plays a critical role in stabilizing ligand-receptor complexes through hydrophobic and electrostatic interactions, offering a rationale for its observed efficacy in preclinical models.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Future research directions may include structural modifications to further enhance selectivity and the development of scalable synthetic routes to facilitate large-scale production. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinically viable therapeutics.

In conclusion, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-1,2-oxazol-5-amine represents a compelling case study in the design of fluorinated bioactive molecules. Its multifaceted applications across drug discovery and agrochemical development highlight the enduring relevance of fluorine chemistry in addressing contemporary challenges in the life sciences. Continued investigation into its properties and applications is expected to yield further breakthroughs in the coming years.